6-hydroxy-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one

• Molecular Formula: C12H14O2
• Molecular Weight: 190.24 g/mol
• IUPAC Name: 6-hydroxy-4,4-dimethyl-2,3-dihydronaphthalen-1-one
• InChI: InChI=1S/C12H14O2/c1-12(2)6-5-11(14)9-4-3-8(13)7-10(9)12/h3-4,7,13H,5-6H2,1-2H3
• InChI Key: WEGJKDKXICPGRV-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(=O)C2=C1C=C(C=C2)O)C

Description

6-hydroxy-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one is a useful research compound. Its molecular formula is C12H14O2 and its molecular weight is 190.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A stirred, cooled (−78° C.) solution of 6-methoxy-4,4-dimethyl-1,2,3,4-tetrahydronaphthalene-1-one Intermediate 9, 0.8, 3 mmol) under argon was treated with a 1M solution of boron tribromide (10 mL). The reaction mixture was allowed to warm to ambient temperature and stirred overnight. The reaction mixture was cooled to −78° C., quenched and diluted with saturated aqueous sodium bicarbonate solution and the aqueous phase was extracted with dichloromethane (×2). The combined organic phase was dried over anhydrous sodium sulfate, filtered and evaporated in vacuo to an oil. Flash column chromatography over silica gel (230-400 mesh) using 30% ethyl acetate in hexane as the eluent afforded the title compound (0.3 g, 52%) as a yellow viscous oil.

Synthesis routes and methods II

Procedure details

A stirred, cooled (−78° C.) solution of 6-methoxy-4,4-dimethyl-1,2,3,4-tetrahydronaphthalene-1-one (Intermediate 9, 0.8, 3 mmol) under argon was treated with a 1M solution of boron tribromide (10 mL). The reaction mixture was allowed to warm to ambient temperature and stirred overnight. The reaction mixture was cooled to −78° C., quenched and diluted with saturated aqueous sodium bicarbonate solution and the aqueous phase was extracted with dichloromethane (×2). The combined organic phase was dried over anhydrous sodium sulfate, filtered and evaporated in vacuo to an oil. Flash column chromatography over silica gel (230-400 mesh) using 30% ethyl acetate in hexane as the eluent afforded the title compound (0.3 g, 52%) as a yellow viscous oil.

Synthesis routes and methods III

Procedure details

To a solution of 6-methoxy-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one (1.0 g, 4.90 mmol) in dichloromethane (50 mL) at 0° C. was slowly added tribromoborane (1.0 M in dichloromethane) (24.5 mL, 24.5 mmol), resulting in a dark solution. The ice-bath was removed, and the reaction mixture was stirred overnight. The reaction mixture was diluted with dichloromethane (100 mL) and washed with water (2×25 mL). The aqueous layer was extracted with dichloromethane (2×25 mL), and the combined organic layers were dried over anhydrous sodium sulfate and concentrated to give a red, viscous oil. The residue was purified by flash silica gel chromatography using a mixture of ethyl acetate in hexane (5%-12.5%-20%) to give 6-hydroxy-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one (0.299 g, 1.57 mmol, 32% yield) as an orange solid. The product had an HPLC ret. time=1.68 min. (condition A); LC/MS M+1=190.9.